Cas no 1795441-27-8 (5-(furan-2-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-1,2-oxazole-3-carboxamide
• CAS No: 1795441-27-8
• MF: C₁₈H₁₆N₄O₃
• MW: 336.344643592834
• CID: 5407740
• Update Time: 2025-08-05

5-(furan-2-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-Furanyl)-N-[3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl]-3-isoxazolecarboxamide
• 5-(furan-2-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-1,2-oxazole-3-carboxamide

• Inchi： 1S/C18H16N4O3/c23-18(14-12-16(25-21-14)15-5-2-11-24-15)20-8-3-9-22-10-6-13-4-1-7-19-17(13)22/h1-2,4-7,10-12H,3,8-9H2,(H,20,23)
• InChI Key： UOPCWMJESRXMFG-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(C(NCCCN2C3=NC=CC=C3C=C2)=O)=N1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 615.9±55.0 °C(Predicted)
• pka: 13.31±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-(furan-2-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-1,2-oxazole-3-carboxamide

Comprehensive Overview of 5-(furan-2-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-1,2-oxazole-3-carboxamide (CAS No. 1795441-27-8)

The compound 5-(furan-2-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-1,2-oxazole-3-carboxamide (CAS No. 1795441-27-8) is a heterocyclic organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a furan ring, an oxazole core, and a pyrrolo[2,3-b]pyridine moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, which could pave the way for novel therapeutics targeting cancer and inflammatory diseases.

In recent years, the search for small-molecule inhibitors with high selectivity and efficacy has become a hot topic in pharmaceutical research. The compound 5-(furan-2-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-1,2-oxazole-3-carboxamide aligns with this trend, as its structural complexity allows for targeted interactions with specific protein kinases. This has led to a surge in inquiries about its synthetic pathways, biological activity, and mechanism of action in academic and industrial circles.

One of the most frequently asked questions about this compound revolves around its solubility and stability under physiological conditions. Studies suggest that the presence of the furan and oxazole rings contributes to its moderate solubility in polar solvents, while the pyrrolo[2,3-b]pyridine group enhances its binding affinity to biological targets. These properties are critical for its potential use in drug formulation and delivery systems, which are key areas of interest for researchers developing next-generation pharmaceuticals.

Another aspect of 5-(furan-2-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-1,2-oxazole-3-carboxamide that has sparked curiosity is its structure-activity relationship (SAR). By modifying the furan or oxazole components, scientists aim to optimize its pharmacokinetic and pharmacodynamic profiles. This approach is particularly relevant in the context of personalized medicine, where tailored therapies are designed to meet individual patient needs. The compound's versatility makes it a valuable tool for exploring new therapeutic avenues.

From a synthetic chemistry perspective, the preparation of 5-(furan-2-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-1,2-oxazole-3-carboxamide involves multi-step reactions, including cyclization and amide coupling. These processes are often discussed in forums and publications focused on organic synthesis and medicinal chemistry. The compound's CAS No. 1795441-27-8 serves as a unique identifier, facilitating its retrieval from chemical databases and literature.

In conclusion, 5-(furan-2-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-1,2-oxazole-3-carboxamide represents a fascinating area of research with broad implications for drug development. Its combination of heterocyclic motifs and bioactive properties positions it as a compound of interest for scientists exploring innovative treatments for complex diseases. As the demand for targeted therapies grows, this molecule is likely to remain a focal point in both academic and industrial research.